![molecular formula C15H25N3O2 B8516227 Carbamic acid,[2-amino-5-(ethylmethylamino)-4-methylphenyl]-,1,1-dimethylethyl ester](/img/structure/B8516227.png)
Carbamic acid,[2-amino-5-(ethylmethylamino)-4-methylphenyl]-,1,1-dimethylethyl ester
Cat. No. B8516227
M. Wt: 279.38 g/mol
InChI Key: BIWDUNBAIDXQII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06544985B2
Procedure details
The title compound was prepared from [5-(ethyl-methyl-amino)-4-methyl-2-nitro-phenyl]-carbamic acid tert-butyl ester (Example C22) (3.28 g, 10.6 mmol) by hydrogenation with 10% Pd/C according to the general procedure J (method a). Obtained as a purple solid (2.94 g, 99%).
Name
[5-(ethyl-methyl-amino)-4-methyl-2-nitro-phenyl]-carbamic acid tert-butyl ester
Quantity
3.28 g
Type
reactant
Reaction Step One
Name
Name
Yield
99%
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH2:16][CH3:17])[CH3:15])[C:11]([CH3:18])=[CH:10][C:9]=1[N+:19]([O-])=O)([CH3:4])([CH3:3])[CH3:2]>[Pd]>[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH2:16][CH3:17])[CH3:15])[C:11]([CH3:18])=[CH:10][C:9]=1[NH2:19])([CH3:2])([CH3:3])[CH3:4]
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Inputs
Step One
|
Name
|
[5-(ethyl-methyl-amino)-4-methyl-2-nitro-phenyl]-carbamic acid tert-butyl ester
|
|
Quantity
|
3.28 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)CC)C)[N+](=O)[O-])=O
|
Step Two
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Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)CC)C)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.94 g | |
| YIELD: PERCENTYIELD | 99% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
